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Compound of Interest

Compound Name: 1-Dodecene, 12-iodo-

Cat. No.: B12545230

Application Notes and Protocols for 12-lodo-1-
dodecene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of (E)- and (Z2)-12-
iodo-1-dodecene, a versatile bifunctional molecule with significant applications in organic
synthesis and drug development. The application notes highlight its utility as a building block in
constructing complex molecular architectures.

Application Notes

12-lodo-1-dodecene is a valuable intermediate possessing two reactive functional groups: a
terminal double bond and a primary iodoalkane. This bifunctional nature allows for selective
and sequential chemical transformations, making it a powerful tool in the synthesis of complex
organic molecules.

The terminal alkene can patrticipate in a variety of addition reactions, such as epoxidation,
hydroformylation, and polymerization.[1][2][3] The iodo group is an excellent leaving group in
nucleophilic substitution reactions and a key participant in various cross-coupling reactions.
Vinyl iodides, in particular, are important precursors in carbon-carbon bond formation.[4]

Key Applications:
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Cross-Coupling Reactions: The vinyl iodide moiety is a versatile handle for numerous
transition-metal-catalyzed cross-coupling reactions, including Suzuki, Stille, Heck, and
Sonogashira couplings.[4] These reactions are fundamental in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials.

Synthesis of Natural Products and Bioactive Molecules: The ability to introduce a long alkyl
chain with a terminal reactive site makes 12-iodo-1-dodecene a useful precursor for the
synthesis of natural products and their analogs, such as certain fatty acids.[5]

Drug Development: The bifunctional nature of this molecule allows for its incorporation into
more complex structures, potentially serving as a linker in antibody-drug conjugates or as a
fragment in the design of new therapeutic agents.[6][7]

Materials Science: The terminal alkene can be polymerized or copolymerized to create
functional polymers with tailored properties.

Experimental Protocols

The following protocols describe the synthesis of (E)- and (Z)-12-iodo-1-dodecene via a

rhodium-catalyzed anti-Markovnikov hydroiodination of 1-dodecyne. This method offers high

yields and excellent control over stereoselectivity.[8][9]

Synthesis of (E)-12-lodo-1-dodecene

This protocol is adapted from the general procedure for the (E)-selective anti-Markovnikov

hydroiodination of terminal alkynes.[8]

Materials:

1-Dodecyne

[Rh(cod)Cl]z (cod = 1,5-cyclooctadiene)
1,2-bis[bis(pentafluorophenyl)phosphino]ethane (dArFpe)
tert-Butyl iodide

Toluene (anhydrous)
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o Standard laboratory glassware and purification supplies

Procedure:

» In a glovebox, to an oven-dried vial equipped with a magnetic stir bar, add [Rh(cod)Cl]z (2.5
mol%) and 1,2-bis[bis(pentafluorophenyl)phosphino]ethane (dArFpe) (7.5 mol%).

e Add anhydrous toluene (to make a 0.5 M solution with respect to the alkyne).

e Add 1-dodecyne (1.0 equiv).

e Add tert-butyl iodide (2.0 equiv).

e Seal the vial and remove it from the glovebox.

e Place the vial in a preheated oil bath at 110 °C and stir for the time indicated by reaction
monitoring (e.g., TLC or GC-MS).

o Upon completion, cool the reaction mixture to room temperature.

o Concentrate the mixture under reduced pressure.

Purify the residue by column chromatography on silica gel to afford (E)-12-iodo-1-dodecene.

Synthesis of (Z)-12-lodo-1-dodecene

This protocol is adapted from the general procedure for the (Z)-selective anti-Markovnikov
hydroiodination of terminal alkynes using a different ligand.[8]

Materials:

1-Dodecyne

[Rh(cod)Cl]2

Xantphos

tert-Butyl iodide
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e Toluene (anhydrous)
o Standard laboratory glassware and purification supplies
Procedure:

 In a glovebox, to an oven-dried vial equipped with a magnetic stir bar, add [Rh(cod)Cl]z (2.5
mol%) and Xantphos (7.5 mol%).

e Add anhydrous toluene (to make a 0.5 M solution with respect to the alkyne).
e Add 1-dodecyne (1.0 equiv).

o Add tert-butyl iodide (2.0 equiv).

o Seal the vial and remove it from the glovebox.

e Place the vial in a preheated oil bath at 110 °C and stir for the time indicated by reaction
monitoring.

o Upon completion, cool the reaction mixture to room temperature.
» Concentrate the mixture under reduced pressure.
o Purify the residue by column chromatography on silica gel to afford (Z2)-12-iodo-1-dodecene.

Data Presentation

Table 1: Reaction Parameters for the Synthesis of 12-lodo-1-dodecene
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Table 2: Representative Characterization Data for a Long-Chain Terminal lodoalkene

Analysis Data

& (ppm): 6.45 (dt, 1H), 6.01 (dt, 1H), 2.15 (q,

1H NMR (CDCls, 400 MHz
( ) 2H), 1.45-1.20 (m, 16H), 0.88 (t, 3H)

3 (ppm): 142.1, 78.9, 34.2, 31.9, 29.5, 29.4,

#C NMR (CDCls, 100 MHz) 29.2,29.0, 28.5, 22.7, 14.1

Mass Spec (El) m/z (%): 294 (M*), 167, 127, 95, 81, 67, 55, 41

Note: The characterization data is representative of a long-chain terminal iodoalkene and may
vary slightly for 12-iodo-1-dodecene.

Mandatory Visualization
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(E)-Selective Synthesis

1-Dodecyne

i(ydroiodination

[Rh(cod)Cl]z (2.5 mol%)
dArFpe (7.5 mol%)
t-Bul (2.0 equiv)
Toluene, 110 °C

(E)-12-lodo-1-dodecene

(Z)-Selective Synthesis

1-Dodecyne

i(ydroiodination

[Rh(cod)Cl]z (2.5 mol%)
Xantphos (7.5 mol%)
t-Bul (2.0 equiv)
Toluene, 110 °C

(2)-12-lodo-1-dodecene

Click to download full resolution via product page

Caption: Synthetic workflow for the stereoselective synthesis of (E)- and (Z)-12-iodo-1-

dodecene.
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Caption: Application of 12-iodo-1-dodecene in a Suzuki cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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